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Compound of Interest

4-Chloro-2-
Compound Name:
(trifluoromethyl)pyrimidine

Cat. No.: B049514

An In-depth Technical Guide to 4-Chloro-2-(trifluoromethyl)pyrimidine
CAS Number: 1514-96-1

This technical guide provides a comprehensive overview of 4-Chloro-2-
(trifluoromethyl)pyrimidine, a key intermediate in medicinal chemistry and drug development.
The document detalils its physicochemical properties, synthesis protocols, key applications,
spectroscopic data, and safety information, tailored for researchers, scientists, and
professionals in drug development.

Physicochemical Properties

4-Chloro-2-(trifluoromethyl)pyrimidine is a halogenated pyrimidine derivative noted for its
utility as a chemical building block. Its properties are summarized below.
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Property Value Source(s)

CAS Number 1514-96-1 [1][2]13]
4-chloro-2-

IUPAC Name ) o [2][3]
(trifluoromethyl)pyrimidine

Molecular Formula CsH2CIFsN:2 [2][3]

Molecular Weight 182.53 g/mol [2][3]

Appearance Light brown liquid [1]
OVEGSCLVOXWLIV-

InChl Key [21[3]

UHFFFAOYSA-N

Canonical SMILES C1=CN=C(N=C1CI)C(F)(F)F 2]

Synthesis Protocol

The synthesis of 4-Chloro-2-(trifluoromethyl)pyrimidine is commonly achieved through the
chlorination of its corresponding pyrimidinol precursor.[1] The pyrimidine nucleus is a
fundamental structure in many bioactive compounds, making the functionalization of pyrimidine
building blocks a significant area of chemical synthesis.[4][5]

General Experimental Protocol: Synthesis from 2-
(Trifluoromethyl)pyrimidin-4-ol[1]

 Reactants and Reagents:

o

2-(Trifluoromethyl)-4-pyrimidinol

[¢]

Phosphorochloridic acid (Phosphoryl chloride, POCI3)

[¢]

N,N-dimethylformamide (DMF) (catalyst)

o

Ethyl acetate

Water

o
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o Saturated brine

o Anhydrous sodium sulfate

e Procedure:

o Dissolve 2-(Trifluoromethyl)-4-pyrimidinol (e.g., 4.00 g, 24.38 mmol) in phosphorochloridic
acid (e.g., 20 mL, 214.57 mmol).

o Add a single drop of N,N-dimethylformamide (DMF) to catalyze the reaction.

o Heat the reaction mixture to 120 °C and maintain this temperature for 2 hours.

o After the reaction is complete, cool the mixture to room temperature.

o Concentrate the mixture under vacuum to remove excess phosphoryl chloride.

o Dilute the residue with ethyl acetate (100 mL).

o Wash the organic layer sequentially with water (100 mL) and saturated brine (100 mL).
o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuum.

o Purify the resulting residue using column chromatography (e.g., with a heptane solution of
50% ethyl acetate as eluent) to yield 4-chloro-2-(trifluoromethyl)pyrimidine as a light
brown liquid.[1]
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Caption: Synthesis workflow for 4-Chloro-2-(trifluoromethyl)pyrimidine.
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Applications in Drug Discovery

4-Chloro-2-(trifluoromethyl)pyrimidine serves as a crucial intermediate in the synthesis of
various pharmaceutical compounds.[6] The trifluoromethyl group often enhances metabolic
stability and binding affinity of drug candidates.[7]

Synthesis of TGR5 Agonists

A primary application is in the preparation of trifluoromethyl(pyrimidin-2-yl)azetidine-2-
carboxamides. These compounds are potent and orally bioavailable agonists for the Takeda G-
protein-coupled receptor 5 (TGR5), also known as GPBARL1, which is a target for metabolic
diseases.[1]
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Caption: Role as a key intermediate in the synthesis of TGR5 agonists.
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Spectroscopic Data

Spectroscopic analysis is essential for the structural confirmation of the compound.

Data Type Details Source(s)

(DMSO-ds, 400MHz) d/ppm:
1H NMR 9.07 (1H, d, J = 5.6Hz), 8.11 [1]
(1H, d, J =5.6Hz)

Mass Spectrometry MS (ESI+): m/z 182.0 [M + H]*  [1]

Characteristic pyrimidine
derivative frequencies include
C=N stretching (1525-1575
IR Spectroscopy cm~1) and C-Cl stretching [2][8]
(=700 cm~1). Specific FTIR
data is available from sources
like PubChem.

Safety and Handling

Proper handling of 4-Chloro-2-(trifluoromethyl)pyrimidine is critical due to its hazardous
nature.

e GHS Hazard Statements:

[¢]

H302: Harmful if swallowed.[2]

[e]

H315: Causes skin irritation.[2]

o

H319: Causes serious eye irritation.[2]

[¢]

H335: May cause respiratory irritation.
o Precautionary Measures:

o Prevention: Wash hands and any exposed skin thoroughly after handling. Do not eat,
drink, or smoke when using this product. Wear protective gloves, protective clothing, eye
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protection, and face protection. Use only outdoors or in a well-ventilated area.[9][10]

o First Aid (Eyes): Rinse cautiously with water for several minutes. Remove contact lenses,
if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[9]

o First Aid (Skin): Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention. Take off contaminated clothing and wash it before reuse.[9]

o First Aid (Inhalation): Remove the victim to fresh air and keep at rest in a position
comfortable for breathing. Call a poison center or doctor if you feel unwell.[9][10]

o First Aid (Ingestion): If swallowed, call a poison center or doctor if you feel unwell. Rinse
mouth.[9]

o Storage: Store in a well-ventilated place. Keep the container tightly closed and store
locked up.[9][10]

o Disposal: Dispose of contents/container to an approved waste disposal plant.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Chloro-2-(trifluoromethyl)pyrimidine CAS number
1514-96-1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049514#4-chloro-2-trifluoromethyl-pyrimidine-cas-
number-1514-96-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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